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Compound of Interest

Compound Name: Tetryl

Cat. No.: B1194171

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data and computational models
for the detonation properties of Tetryl (2,4,6-trinitrophenylmethylnitramine). By presenting
guantitative data in a clear, comparative format and detailing the experimental and
computational methodologies, this document aims to assist researchers in the validation and
refinement of computational models for energetic materials.

Comparison of Experimental and Computational
Detonation Properties of Tetryl

The performance of computational models in predicting the detonation characteristics of Tetryl
can be evaluated by comparing their outputs with established experimental data. The following
table summarizes key detonation parameters from both experimental measurements and
computational simulations.
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Detonation ] Computational )
Experimental Value Predicted Value
Property Model
Detonation Velocity 7,570 m/s (at 1.71 Kamlet-Jacobs (K-J)
~7,600 - 7,700 m/s
(D) g/cm3) Method
Detonation CHEETAH Value not explicitly
22.64 GPa (at 1.614 ) )
(Chapman-Jouguet) em?) (Thermochemical found in search
cm
Pressure (PCJ) J Code) results
] Value with an average ) Value not explicitly
Detonation o Thermodynamic )
deviation of 180 K ) found in search
Temperature (Td) Calculations
reported results

Note: The predicted values from computational models can vary based on the specific
implementation, input parameters, and equations of state used. The values presented here are
indicative of typical results found in the literature.

Experimental Protocols

Accurate experimental data is the bedrock for validating any computational model. The
following are brief descriptions of standard experimental techniques used to determine the
detonation properties of solid explosives like Tetryl.

Measurement of Detonation Velocity

A common and historically significant method for measuring the detonation velocity of solid
explosives is the Dautriche method. This technique involves initiating an explosive charge at
two points separated by a known distance. A detonating cord with a known, stable detonation
velocity is placed in contact with the explosive charge between these two initiation points. The
point at which the two detonation waves from the cord collide is marked on a witness plate. By
measuring the distances from the collision point to the initial contact points on the cord, and
knowing the cord's detonation velocity, the detonation velocity of the explosive charge can be
calculated.

Another widely used technique is the Rate Stick Test. In this method, a cylindrical charge of the
explosive is prepared with a series of embedded probes (e.g., ionization pins, fiber optic
sensors) at precisely known intervals along its length. As the detonation front propagates
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through the charge, it triggers each probe sequentially. The time intervals between the
triggering of successive probes are recorded electronically. The detonation velocity is then
calculated by dividing the known distance between probes by the measured time interval.

Measurement of Detonation Pressure

The Plate Dent Test is a well-established method for estimating the Chapman-Jouguet (C-J)
pressure of an explosive. A cylindrical charge of the explosive is detonated in contact with a
thick steel witness plate. The detonation creates a dent in the plate, and the depth of this dent
is empirically correlated to the C-J pressure of the explosive.

More modern and direct measurements of detonation pressure can be achieved using
techniques like Photonic Doppler Velocimetry (PDV) or embedded manganin pressure gauges.
PDV measures the velocity of a reflective surface (a thin foil or the explosive-window interface)
as the detonation wave arrives, from which the particle velocity and subsequently the pressure
can be inferred. Manganin gauges are piezoelectric sensors that can be embedded within the
explosive or in a material in contact with it to directly measure the pressure profile of the
detonation wave.

Measurement of Detonation Temperature

Determining the temperature of a detonation front is experimentally challenging due to the
extremely high temperatures and transient nature of the event. One established method is the
electro-optical method. This technique involves inserting a light pipe (e.g., a transparent rod)
into the explosive charge. As the detonation front passes the end of the light pipe, the intense
light emitted from the hot detonation products is transmitted to a spectrometer. By analyzing
the spectral distribution of this light and fitting it to a black-body radiation model, the color
temperature of the detonation front can be determined.

Computational Modeling Approaches

A range of computational models, from empirical methods to sophisticated thermochemical
codes, are employed to predict the detonation properties of explosives.

Kamlet-Jacobs (K-J) Method
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The Kamlet-Jacobs method is a well-regarded empirical technique for estimating the
detonation velocity and pressure of C-H-N-O explosives. It relies on the elemental composition,
the heat of formation, and the loading density of the explosive. The K-J equations provide a
relatively simple yet reasonably accurate means of predicting detonation performance, making
them a valuable tool for initial assessments and for comparing with more complex models.
Studies have shown that the detonation velocities calculated for Tetryl using the K-J method
are in good agreement with experimental results.[1]

Thermochemical Codes (e.g., CHEETAH)

Thermochemical codes like CHEETAH (Chemical Equilibrium at High Temperature and High
Pressure) are advanced computational tools that predict detonation properties by solving the
thermodynamic equations of chemical equilibrium for the detonation products at the high
pressures and temperatures characteristic of a detonation. These codes utilize extensive
libraries of thermodynamic data for various chemical species and employ sophisticated
equations of state to model the behavior of the detonation products. CHEETAH can provide
detailed predictions of detonation velocity, pressure, temperature, and the composition of the
detonation products.

Validation Workflow

The process of validating a computational model for Tetryl detonation involves a systematic
comparison of its predictions with reliable experimental data.

Caption: Workflow for validating computational models of Tetryl detonation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b119417 1#validating-computational-models-of-tetryl-
detonation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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